Cas no 859027-41-1 (Tert-butyl 3-[(dimethylamino)methyl]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(dimethylamino)methyl]azetidine-1-carboxylate
• CAS No: 859027-41-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 1842666
• PubChem ID: 23145924
• Update Time: 2025-04-21

Tert-butyl 3-[(dimethylamino)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(dimethylamino)methyl]azetidine-1-carboxylate
• TERT-BUTYL 3-((DIMETHYLAMINO)METHYL)AZETIDINE-1-CARBOXYLATE
• tert-butyl 3-(dimethylaminomethyl)azetidine-1-carboxylate
• A841483
• KB-60937
• RL05314
• 1-(t-butoxycarbonyl)-3-(dimethylaminomethyl)azetidine
• 3-[(dimethylamino)methyl]-1-azetidinecarboxylic acid tert-butyl ester
• SureCN3071386
• J-524461
• DB-309294
• 859027-41-1
• DTXSID40630981
• PNAOJTFBEAJTAZ-UHFFFAOYSA-N
• SCHEMBL3071386
• Tert-butyl 3-[(dimethylamino)methyl]azetidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-9(8-13)6-12(4)5/h9H,6-8H2,1-5H3
• InChI Key： PNAOJTFBEAJTAZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CN(C)C)C1)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.8Ų